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Compound of Interest

Compound Name: Benzyl acetoacetate

CAS No.: 5396-89-4

Cat. No.: B1329860

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of benzyl acetoacetate, adhering to best practices

in laboratory safety and environmental responsibility.

Key Physical and Chemical Properties
Understanding the properties of benzyl acetoacetate is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C₁₁H₁₂O₃ [1]

Molecular Weight 192.21 g/mol [2]

Appearance Colorless to yellow liquid [1][3]

Boiling Point 276 °C / 528.8 °F [1][3]

Flash Point 108 °C / 226.4 °F (closed cup) [1][3]

Specific Gravity 1.113 g/cm³ [3]

Refractive Index n20/D 1.512 [1]

Health Hazard Information
Benzyl acetoacetate is classified as a hazardous chemical and requires careful handling.

Primary Hazard: Causes serious eye irritation.[1][3]

Other Potential Hazards: May be harmful if swallowed, in contact with skin, or inhaled. It may

also cause skin and respiratory irritation.[2]

Precautionary Measures: Always wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[2][3] Work in a well-ventilated area or under

a chemical fume hood.[2]

Spill & Leak Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Ensure Proper Ventilation: Work in a well-ventilated area.

Use Personal Protective Equipment: Wear safety goggles, gloves, and a lab coat.

Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or diatomite to

soak up the spilled liquid.[1][2]
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Collect the Waste: Carefully transfer the absorbed material into a suitable, closed container

for disposal.[1][2]

Clean the Area: After the material has been collected, wash the spill site.[2]

Dispose of Waste: The container with the absorbed material should be sealed and disposed

of through a licensed professional waste disposal service.[2]

Step-by-Step Disposal Protocol
Proper disposal of benzyl acetoacetate is crucial to ensure the safety of laboratory personnel

and to protect the environment. The following workflow outlines the mandatory steps for its

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B05880%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B05880%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B05880%20%20SDS%20%20062123.pdf
https://www.benchchem.com/product/b1329860/docs?utm_src=pdf-body#proper-disposal-of-benzyl-acetoacetate-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Unused Benzyl Acetoacetate

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Chemical is in a
Properly Labeled, Sealed Container

Store in a Designated
Chemical Waste Area

Arrange for Pickup by a
Licensed Waste Disposal Service

Complete all Necessary
Waste Manifest Documentation

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of benzyl acetoacetate.
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Disposal Guidelines:

Personal Protective Equipment (PPE): Before handling benzyl acetoacetate for disposal,

ensure you are wearing the appropriate PPE, including chemical-resistant gloves, safety

goggles, and a lab coat.[2][3]

Containerization: The waste material must be stored in its original container or a compatible,

properly labeled, and securely sealed container to prevent leaks or spills.[4]

Segregation and Storage: Store the waste container in a designated, well-ventilated

chemical waste storage area, away from incompatible materials such as oxidizing agents.[3]

[5]

Professional Disposal: Benzyl acetoacetate must be disposed of through a licensed

professional waste disposal service.[2] Do not dispose of this chemical down the drain or in

regular trash.

Regulatory Compliance: All disposal activities must be in accordance with federal, state, and

local environmental regulations.[2][4][5] Ensure that all required documentation, such as

waste manifests, is completed accurately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329860/docs#proper-disposal-of-benzyl-
acetoacetate-a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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